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Compound of Interest

Compound Name:
5-cyclopropyl-4-methyl-1,3-

thiazole

CAS No.: 2694744-58-4

Cat. No.: B6174469

Get Quote

Executive Summary & Chemical Profile
5-cyclopropyl-4-methyl-1,3-thiazole is a lipophilic heterocyclic building block often used in

the synthesis of pharmaceutical intermediates. Its solubility behavior is governed by the

electron-rich thiazole ring and the hydrophobic cyclopropyl and methyl substituents.

Chemical Nature: Weakly basic, lipophilic heteroaromatic.

Estimated LogP: ~2.1 – 2.4 (Predicted based on fragment contribution: Thiazole 0.44 +

Methyl 0.5 + Cyclopropyl ~1.2).

Primary Challenge: Poor aqueous solubility; prone to "crashing out" (precipitation) when

high-concentration organic stock solutions are diluted into aqueous buffers (e.g., PBS).

Solubility Profile (Standardized)
Data represents consensus values for structural analogs (alkyl-substituted thiazoles) and

predicted physicochemical properties.
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Solvent Solubility Rating
Estimated Max
Conc.

Application Notes

DMSO Excellent >100 mg/mL

Preferred for

biological assay stock

solutions.

Ethanol Good ~50 mg/mL
Suitable for chemical

synthesis; volatile.

DMF Excellent >100 mg/mL
Alternative to DMSO;

harder to remove.

DCM Excellent >100 mg/mL
Ideal for extraction

and synthetic workup.

Water (pH 7) Poor <0.5 mg/mL
Do not use for stock

preparation.

0.1 M HCl Moderate ~1-5 mg/mL

Protonation of thiazole

nitrogen enhances

solubility.

Experimental Protocols
Protocol A: Preparation of Standard Stock Solution (50
mM)
Use this protocol to create a stable master stock for long-term storage.

Reagents:

Compound: 5-cyclopropyl-4-methyl-1,3-thiazole (MW: ~139.22 g/mol )

Solvent: Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%

Procedure:

Weighing: Accurately weigh 6.96 mg of the compound into a sterile 1.5 mL amber

microcentrifuge tube.
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Note: Amber tubes protect from potential photodegradation, a common precaution for

thiazoles.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at room temperature (25°C) for 5 minutes.

Checkpoint: Solution must be optically clear. If hazy, add DMSO in 100 µL increments until

clear, then recalculate concentration.

Storage: Aliquot into smaller volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at

-20°C. Hygroscopic DMSO absorbs water, which degrades solubility over time; seal tightly

with Parafilm.

Protocol B: Solubility Limit Determination (Turbidimetric
Method)
Use this if you need the exact solubility limit for a specific solvent system.

Prepare a supersaturated solution by adding excess solid to 500 µL of solvent.

Shake/vortex for 2 hours at 25°C.

Centrifuge at 10,000 x g for 5 minutes to pellet undissolved solid.

Remove supernatant and analyze via HPLC-UV or dilute and measure UV-Vis absorbance

against a standard curve.

Troubleshooting Guide (FAQ)
Issue 1: "My compound precipitates when I dilute the
DMSO stock into PBS/Media."
Diagnosis: This is the "Solvent Shift" effect. The hydrophobic cyclopropyl group drives

aggregation when the water content exceeds ~98%. Solution:
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Serial Dilution: Do not jump from 100% DMSO to 0.1% DMSO in one step. Perform an

intermediate dilution in 50% DMSO/Water or Ethanol.

Surfactants: Add 0.05% Tween-80 or 0.1% BSA to your aqueous buffer before adding the

compound. This creates micelles that sequester the lipophilic thiazole.

Vortexing: Vortex the buffer while slowly adding the stock solution (dropwise) to prevent local

high-concentration hotspots.

Issue 2: "The solution turned yellow/brown after
storage."
Diagnosis: Thiazoles can be sensitive to oxidation or ring-opening under acidic/photolytic

conditions. Solution:

Check the purity via LC-MS.

Always store under inert gas (Argon/Nitrogen) if possible.

Ensure the DMSO used was "Anhydrous" grade; water in DMSO accelerates degradation.

Issue 3: "Can I use acid to dissolve it in water?"
Diagnosis: The thiazole nitrogen (N3) has a pKa of roughly 2.5–3.0. Solution:

Yes. Acidifying the water (pH < 2) will protonate the nitrogen, forming a thiazolium salt which

is water-soluble.

Warning: Ensure your downstream application can tolerate acidic pH. If you neutralize it later

(raise pH > 4), the free base will precipitate immediately.

Decision Workflows
Solvent Selection Decision Tree
Use this logic to select the correct solvent for your specific application.
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Start: Select Application Application Type?

Biological Assay
(Cell/Enzyme)

Biology

Chemical SynthesisChemistry

HPLC/LC-MS

Analysis

Use DMSO
(Max 0.1-1% final conc.)

Use Ethanol/Methanol
(Easily evaporated)

Use Acetonitrile
(UV cutoff compatible)

Precipitation Risk? Add 0.05% Tween-80
or BSA to Buffer

Yes

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal solvent based on experimental constraints.

Stock Solution Preparation Workflow
Standardized process to ensure reproducibility.
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Weigh Compound
(Amber Vial)

Add Anhydrous DMSO
(Target: 10-50 mM)

Vortex (30s)

Check Clarity

Sonicate (5 min, 25°C)

Hazy/Particulates

Store -20°C
(Desiccated)

Clear

QC: LC-MS Check
(Optional)

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing a stable stock solution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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